Cas no 946201-13-4 (3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 946201-13-4
• MF: C₁₈H₂₁ClN₄O₃S
• MW: 408.902341604233
• CID: 6136028
• PubChem ID: 25285109
• Update Time: 2025-05-19

3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• 3-chloro-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• AKOS024498736
• VU0636031-1
• 946201-13-4
• F5110-0049
• Z408916854
• 3-chloro-N-(2-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)benzamide
• 3-chloro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• Inchi： 1S/C18H21ClN4O3S/c19-16-5-3-4-15(14-16)18(24)21-8-13-27(25,26)23-11-9-22(10-12-23)17-6-1-2-7-20-17/h1-7,14H,8-13H2,(H,21,24)
• InChI Key： YCVSEQLAZUCJLA-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=NC=CC=C2)CC1)(=O)=O)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 408.1022894g/mol
• Monoisotopic Mass: 408.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

3-Chloro-N-(2-{4-(Pyridin-2-Yl)Piperazin-1-Ylsulfonyl}Ethyl)Benzamide: A Comprehensive Overview

3-Chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide, also known by its CAS number 946201-13-4, is a complex organic compound with significant potential in the field of pharmacology and drug discovery. This compound has garnered attention due to its unique chemical structure and promising biological activity. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements in research related to this compound.

The molecular structure of 3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide is composed of several key functional groups. The benzamide moiety serves as the central framework, with a chlorine atom substituted at the meta position. The sulfonamide group, attached via a piperazine ring, introduces additional complexity and potential bioactivity. The piperazine ring itself is further substituted with a pyridine group at the 2-position, which may contribute to enhanced solubility and receptor binding affinity.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as hydrogen bond donors or acceptors, thereby enhancing bioavailability and target specificity. The integration of a pyridine group within the structure further enhances the compound's electronic properties, potentially making it a strong candidate for kinase inhibitors or other therapeutic targets.

The synthesis of 3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of the compound. Recent advancements in catalytic asymmetric synthesis have also been applied to this compound, paving the way for enantioselective production.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential inhibitor of certain kinases involved in cancer progression. Its ability to modulate these enzymes suggests its potential application in oncology. Additionally, studies have indicated that the compound exhibits moderate anti-inflammatory properties, which could be explored for treating chronic inflammatory diseases.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the sulfonamide group plays a critical role in binding to target proteins, while the pyridine moiety contributes to stabilizing interactions through π–π stacking effects.

Recent research has also focused on improving the bioavailability of this compound through structural modifications. By altering the substituents on the piperazine ring or introducing additional functional groups, scientists aim to enhance its solubility and permeability without compromising its pharmacological activity.

In conclusion, 3-chloro-N-(2-{4-(pyridin-2-yl)piperazin-1-y lsulfonyl}ethyl)benzamide, CAS number 946201-13-4, represents a compelling candidate for drug development due to its unique structure and diverse biological activities. Ongoing research continues to uncover new insights into its potential applications, making it an exciting subject for further investigation in both academic and industrial settings.